Cas no 1854493-07-4 (Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-)

• Product Name: Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-
• CAS No: 1854493-07-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5152819
• PubChem ID: 131165923
• Update Time: 2025-05-21

Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-

• Inchi： 1S/C11H21NO4/c1-8(7-9(13)14)5-6-12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key： AIFZSFJWHNNJFA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CCNC(OC(C)(C)C)=O

Additional information on Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-

Comprehensive Overview of Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl- (CAS No. 1854493-07-4)

Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl- (CAS No. 1854493-07-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule, characterized by its carbamate-protected amino and branched alkyl structure, serves as a key intermediate in the synthesis of peptides and bioactive molecules. Its unique tert-butoxycarbonyl (Boc) group enhances stability during chemical reactions, making it invaluable for controlled drug delivery systems and proteomics studies.

Recent trends highlight growing interest in sustainable synthesis and green chemistry applications for compounds like 1854493-07-4. Researchers are exploring its role in biodegradable polymers and enzyme-catalyzed reactions, aligning with the global push for eco-friendly industrial processes. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a common query among laboratory professionals.

The compound’s lipophilic properties and steric hindrance from the 3-methyl substituent make it a candidate for drug solubility enhancement—a hot topic in pharmacokinetics. Discussions on platforms like ResearchGate often focus on optimizing its coupling efficiency in solid-phase peptide synthesis (SPPS), addressing challenges like racemization during amide bond formation.

From an SEO perspective, frequent searches include "Boc-protected amino acids uses" and "CAS 1854493-07-4 suppliers," reflecting demand from pharmaceutical manufacturers. Regulatory compliance (e.g., REACH and GMP) is another key concern, emphasizing the need for detailed safety data sheets (SDS) and analytical certificates.

Innovative applications of Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl- extend to bioconjugation techniques used in antibody-drug conjugates (ADCs), a frontier in oncology therapeutics. Its compatibility with click chemistry protocols further broadens utility, as noted in recent ACS journal publications.

Storage recommendations typically advise anhydrous conditions at -20°C to prevent Boc deprotection, a practical insight for bench chemists. The compound’s molecular weight (231.26 g/mol) and logP values are frequently cited in QSAR modeling studies, linking to computational drug design queries.

In summary, 1854493-07-4 exemplifies the intersection of organic synthesis and biomedical innovation. Its versatility continues to inspire research across drug discovery, material science, and catalysis, positioning it as a compound of enduring scientific relevance.